Cas no 1705884-49-6 (4-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]-7-(2-methylphenyl)-1,4-thiazepane)

• Product Name: 4-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]-7-(2-methylphenyl)-1,4-thiazepane
• CAS No: 1705884-49-6
• MF: C₁₇H₂₃N₃O₂S₂
• MW: 365.513421297073
• CID: 5366024
• Update Time: 2025-10-16

4-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]-7-(2-methylphenyl)-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

• 4-(1,2-dimethylimidazol-4-yl)sulfonyl-7-(2-methylphenyl)-1,4-thiazepane
• 4-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]-7-(2-methylphenyl)-1,4-thiazepane

• Inchi： 1S/C17H23N3O2S2/c1-13-6-4-5-7-15(13)16-8-9-20(10-11-23-16)24(21,22)17-12-19(3)14(2)18-17/h4-7,12,16H,8-11H2,1-3H3
• InChI Key： QPDTXOSKLZYFHA-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CC=C2C)CCN(S(C2=CN(C)C(C)=N2)(=O)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 4-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]-7-(2-methylphenyl)-1,4-thiazepane

Compound CAS No. 1705884-49-6: A Comprehensive Overview

The compound with CAS No. 1705884-49-6, known as 4-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]-7-(2-methylphenyl)-1,4-thiazepane, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmacology and materials science. This compound is characterized by its complex structure, which includes a thiazepane ring system, an imidazole moiety, and a sulfonyl group. The combination of these functional groups imparts unique chemical and biological properties to the molecule.

Recent studies have highlighted the potential of this compound in drug development, particularly in the design of novel therapeutic agents targeting specific cellular pathways. The thiazepane ring system is known for its ability to form stable structures, while the imidazole group contributes to hydrogen bonding and aromatic interactions, enhancing the molecule's bioavailability and binding affinity.

The synthesis of 4-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]-7-(2-methylphenyl)-1,4-thiazepane involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have optimized various synthetic routes, including the use of microwave-assisted synthesis and catalytic techniques, to streamline the production process.

In terms of pharmacological activity, this compound has shown promising results in preclinical studies. It exhibits selective inhibition of certain kinases, making it a potential candidate for anti-cancer therapies. Additionally, its ability to penetrate cellular membranes efficiently suggests its utility in delivering therapeutic agents directly to target sites.

Recent advancements in computational chemistry have enabled researchers to model the interactions of this compound with various biological targets at an atomic level. These simulations have provided valuable insights into its mechanism of action and have guided further modifications to enhance its efficacy and reduce potential side effects.

The structural versatility of CAS No. 1705884-49-6 also makes it a valuable component in materials science applications. Its ability to form stable complexes with metal ions has led to its exploration as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). These materials hold promise for applications in gas storage, catalysis, and sensing technologies.

In conclusion, CAS No. 1705884-49-6 represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups continue to inspire innovative research directions, positioning it as a key player in the development of next-generation drugs and advanced materials.